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Compound of Interest

Compound Name: 1-Hexen-3-one - d3

Cat. No.: B591099 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides essential, immediate safety and logistical information for

the proper disposal of 1-Hexen-3-one-d3, a deuterated analog of the flammable ketone, 1-

Hexen-3-one.

Hazard Profile and Safety Precautions
1-Hexen-3-one is classified as a flammable liquid and an irritant. The primary hazards

associated with this compound are its flammability and potential for harm if ingested or inhaled.

The deuterated form, 1-Hexen-3-one-d3, should be handled with the same precautions as the

parent compound, as the isotopic labeling does not significantly alter its chemical reactivity or

hazardous properties.

Hazard Classification GHS Pictogram Precautionary Statement

Flammable Liquid 🔥
Highly flammable liquid and

vapor.[1]

Aspiration Hazard sağlık
May be fatal if swallowed and

enters airways.[1]

Irritant ! Causes skin and eye irritation.

Immediate Safety Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b591099?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexen-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexen-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, flame-retardant laboratory coats, and chemical-resistant gloves when

handling 1-Hexen-3-one-d3.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of vapors.

Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

Use non-sparking tools for transfers.

Disposal Procedures
The following step-by-step process outlines the approved procedure for the disposal of 1-

Hexen-3-one-d3. This protocol is designed to ensure the safety of laboratory personnel and

compliance with environmental regulations.

Experimental Protocol: Waste Collection and Disposal

Waste Segregation:

Designate a specific, clearly labeled, and chemically compatible waste container for

halogenated organic waste. The container should be made of a material suitable for

flammable liquids (e.g., glass or high-density polyethylene).

The label should include "Hazardous Waste," "Flammable Liquid," and the chemical name

"1-Hexen-3-one-d3."

Transfer of Waste:

Carefully transfer the waste 1-Hexen-3-one-d3 into the designated waste container using

a funnel to prevent spills.

Avoid overfilling the container; it should not be more than 80% full to allow for vapor

expansion.

Container Sealing and Storage:

Securely cap the waste container to prevent the escape of flammable vapors.
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Store the sealed container in a designated satellite accumulation area (SAA) for

hazardous waste. This area should be cool, dry, and well-ventilated, away from

incompatible chemicals.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not attempt to dispose of 1-Hexen-3-one-d3 down the drain or in regular trash.

Incineration at a licensed facility is the standard disposal method for flammable organic

compounds.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1-Hexen-3-one-d3.
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End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Hexen-3-one-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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